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Compound of Interest

1-Boc-octahydropyrrolo[3,4-
Compound Name:
bjpyridine

Cat. No.: B067971

A Technical Guide to 1-Boc-
octahydropyrrolo[3,4-b]pyridine

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties, synthesis, and
handling of 1-Boc-octahydropyrrolo[3,4-b]pyridine, a key heterocyclic building block in
medicinal chemistry and drug discovery.

Core Chemical Properties

1-Boc-octahydropyrrolo[3,4-b]pyridine, also known as tert-butyl octahydro-1H-pyrrolo[3,4-
b]pyridine-1-carboxylate, is a bicyclic diamine derivative protected with a tert-butoxycarbonyl
(Boc) group. This protecting group strategy allows for selective functionalization at the
unprotected secondary amine, making it a valuable intermediate in the synthesis of complex
molecules.

Physicochemical Data

The key physicochemical properties of 1-Boc-octahydropyrrolo[3,4-b]pyridine are
summarized in the table below.
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Property Value Source(s)
CAS Number 159877-36-8 [1]
Molecular Formula C12H22N202

Molecular Weight 226.32 g/mol

Physical Form Solid

Boiling Point 313.8 °C at 760 mmHg

Melting Point Data not readily available

General guidance suggests
solubility in organic solvents

Solubility like methanol and acetone.[2]
[3] Quantitative data is not

readily available.

Spectral and Characterization Data

While detailed spectral data such as *H NMR, 3C NMR, and IR spectra are not always publicly
available from commercial suppliers, these techniques are standard for confirming the structure
and purity of 1-Boc-octahydropyrrolo[3,4-b]pyridine. Purity is typically reported to be >95-
98%.[4]

Synthesis and Reactivity

The synthesis of 1-Boc-octahydropyrrolo[3,4-b]pyridine is a multi-step process that is often
detailed in patent literature. The general synthetic approach involves the formation of the core
bicyclic amine followed by the introduction of the Boc protecting group.

Representative Synthetic Workflow

The following diagram outlines a common synthetic pathway for the preparation of the
octahydropyrrolo[3,4-b]pyridine core, which is a precursor to the title compound.
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A representative synthetic workflow for 1-Boc-octahydropyrrolo[3,4-b]pyridine.

Experimental Protocol Outline

A detailed experimental protocol for the synthesis of the unprotected core, (4aS,7aS)-
octahydro-1H-pyrrolo[3,4-b]pyridine, is described in US Patent US20110137036AL1. A general
overview of the key steps is as follows:

o Formation of N-Benzyl-2,3-pyridinedicarboximide: Pyridine-2,3-dicarboxylic acid anhydride is
reacted with benzylamine.
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Reduction of the Pyridine Ring: The pyridine ring of N-benzyl-2,3-pyridinedicarboximide is
reduced to form 6-benzyl-5,7-dioxooctahydropyrrolo[3,4-b]pyridine.

Reduction of Amide Groups: The amide groups are subsequently reduced to yield 6-
benzyloctahydropyrrolo[3,4-b]pyridine.

Optical Resolution: The racemic mixture is resolved using a chiral acid, such as L-tartaric
acid, to isolate the desired stereoisomer.

Debenzylation: The benzyl protecting group is removed, typically via catalytic hydrogenation,
to give the free diamine, (4aS,7aS)-octahydro-1H-pyrrolo[3,4-b]pyridine.

Boc Protection: The final step involves the selective protection of one of the amine groups
with di-tert-butyl dicarbonate ((Boc)z0) to yield 1-Boc-octahydropyrrolo[3,4-b]pyridine.
The reaction conditions for Boc protection of diamines often require careful control to
achieve mono-protection.[2]

Handling and Safety
Storage and Stability

1-Boc-octahydropyrrolo[3,4-b]pyridine is typically stored at 4°C and protected from light to

ensure its stability.

Safety Precautions

This compound is associated with the following hazard statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.
H332: Harmful if inhaled.

H335: May cause respiratory irritation.
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Standard laboratory safety protocols should be followed when handling this chemical, including
the use of personal protective equipment such as gloves, safety glasses, and a lab coat. Work
should be conducted in a well-ventilated area or a fume hood.

The following diagram illustrates a logical workflow for the safe handling and use of 1-Boc-
octahydropyrrolo[3,4-b]pyridine in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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